Cas no 4751-59-1 (4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one)

• Product name: 4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one
• CAS No: 4751-59-1
• MF: C₈H₉NOS
• MW: 167.22816
• CID: 1518151
• PubChem ID: 12376837

4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-c]azepin-4-one, 5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydro-thieno[3,2-c]azepin-4-one
• 5,6,7,8-tetrahydrothieno[3,2-c]azepin-4-one
• SCHEMBL8195075
• 4751-59-1
• AKOS023410956
• Z1065583280
• 4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one
• 5,6,7,8-Tetrahydro-4H-thieno[3,2-c]azepin-4-one
• EN300-66574
• CS-0143993
• 4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one

• Inchi： InChI=1S/C8H9NOS/c10-8-6-3-5-11-7(6)2-1-4-9-8/h3,5H,1-2,4H2,(H,9,10)
• InChI Key： LKCFTLHJKOWHBT-UHFFFAOYSA-N
• SMILES： C1CC2=C(C=CS2)C(=O)NC1

Computed Properties

• Exact Mass: 167.04057
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines